molecular formula C23H16BrN3S B287869 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

Cat. No. B287869
M. Wt: 446.4 g/mol
InChI Key: BISJVTOFDAXMTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine, also known as BPTT, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is not fully understood. However, it has been suggested that 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine exerts its anticancer activity by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism.
Biochemical and Physiological Effects:
6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has been shown to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is its ease of synthesis, which makes it readily available for scientific research. 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has also been shown to exhibit significant anticancer activity and anti-inflammatory activity, which makes it a promising therapeutic agent. However, one of the limitations of 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the scientific research on 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine. One area of research is the development of 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine analogs with improved pharmacokinetic properties. Another area of research is the investigation of the mechanism of action of 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine, which may lead to the development of more effective therapeutic agents. Additionally, the potential of 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine as a therapeutic agent for other diseases, such as neurodegenerative diseases, should be explored.

Synthesis Methods

The synthesis of 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine involves the condensation of 4-bromobenzaldehyde with diphenylamine to form an intermediate product, which is then reacted with thiourea to form the final product. The synthesis of 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is a straightforward process, and the compound can be obtained in good yields.

Scientific Research Applications

6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has been extensively studied for its potential as a therapeutic agent for various diseases. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. 6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has also been studied for its potential as an anti-inflammatory agent, with promising results.

properties

Product Name

6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

Molecular Formula

C23H16BrN3S

Molecular Weight

446.4 g/mol

IUPAC Name

6-(4-bromophenyl)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

InChI

InChI=1S/C23H16BrN3S/c24-19-13-11-16(12-14-19)20-15-28-23-26-25-21(17-7-3-1-4-8-17)22(27(20)23)18-9-5-2-6-10-18/h1-15,22H

InChI Key

BISJVTOFDAXMTH-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2C(=NN=C3N2C(=CS3)C4=CC=C(C=C4)Br)C5=CC=CC=C5

Canonical SMILES

C1=CC=C(C=C1)C2C(=NN=C3N2C(=CS3)C4=CC=C(C=C4)Br)C5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.